Cas no 887896-81-3 (N-(4-nitrophenyl)-3-propanamido-1-benzofuran-2-carboxamide)

• Product Name: N-(4-nitrophenyl)-3-propanamido-1-benzofuran-2-carboxamide
• CAS No: 887896-81-3
• MF: C₁₈H₁₅N₃O₅
• MW: 353.328804254532
• CID: 6042177
• PubChem ID: 7160084
• Update Time: 2025-07-13

N-(4-nitrophenyl)-3-propanamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrophenyl)-3-propanamido-1-benzofuran-2-carboxamide
• N-(4-nitrophenyl)-3-propionamidobenzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(4-nitrophenyl)-3-[(1-oxopropyl)amino]-
• AB00671601-01
• 887896-81-3
• N-(4-nitrophenyl)-3-(propanoylamino)-1-benzofuran-2-carboxamide
• AKOS024594409
• F0666-1127

• Inchi： 1S/C18H15N3O5/c1-2-15(22)20-16-13-5-3-4-6-14(13)26-17(16)18(23)19-11-7-9-12(10-8-11)21(24)25/h3-10H,2H2,1H3,(H,19,23)(H,20,22)
• InChI Key： JVFQZBSZLRLHLP-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CC)=C1C(NC1=CC=C([N+]([O-])=O)C=C1)=O

Computed Properties

• Exact Mass: 353.10117059g/mol
• Monoisotopic Mass: 353.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3(Predicted)
• Boiling Point: 534.6±45.0 °C(Predicted)
• pka: 10.93±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-nitrophenyl)-3-propanamido-1-benzofuran-2-carboxamide

Comprehensive Overview of N-(4-nitrophenyl)-3-propanamido-1-benzofuran-2-carboxamide (CAS No. 887896-81-3)

The compound N-(4-nitrophenyl)-3-propanamido-1-benzofuran-2-carboxamide, identified by its CAS No. 887896-81-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the benzofuran core and nitrophenyl moiety, make it a valuable candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and bioactive materials, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like N-(4-nitrophenyl)-3-propanamido-1-benzofuran-2-carboxamide has surged due to their versatility in medicinal chemistry. The benzofuran scaffold, in particular, is known for its presence in numerous FDA-approved drugs, which has led to increased exploration of derivatives such as this one. Users often search for terms like "benzofuran derivatives uses" or "nitrophenyl compounds in drug development," reflecting the growing curiosity about its applications.

The synthesis of CAS No. 887896-81-3 involves multi-step organic reactions, including amidation and nitration, to achieve the desired functional groups. Its propanamido side chain enhances solubility, while the carboxamide group contributes to hydrogen bonding interactions—key for molecular recognition in drug design. This aligns with trending topics such as "improving drug bioavailability" and "targeted drug delivery systems," which dominate academic and industrial discussions.

From an analytical perspective, N-(4-nitrophenyl)-3-propanamido-1-benzofuran-2-carboxamide exhibits distinct spectroscopic properties, making it identifiable via NMR and mass spectrometry. These techniques are critical for quality control in pharmaceutical manufacturing, a topic frequently queried in search engines. Additionally, its thermal stability and crystallinity have sparked interest in materials science, especially for designing organic semiconductors or photovoltaic materials.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for nitrophenyl-containing compounds are emphasized in labs. Queries like "safe handling of nitrophenyl derivatives" or "environmental impact of benzofuran analogs" highlight user concerns, underscoring the need for transparent research communication.

In summary, CAS No. 887896-81-3 represents a compelling case study in the intersection of organic synthesis, pharmacology, and advanced materials. Its multifaceted applications—from drug discovery to functional materials—resonate with current scientific trends, making it a subject of ongoing innovation. As search trends evolve, so does the exploration of its untapped potential, ensuring its relevance in future research endeavors.